Cas no 126718-22-7 (8-chloro-1H,2H,3H,4H-pyrazino1,2-aindole)

• Product Name: 8-chloro-1H,2H,3H,4H-pyrazino1,2-aindole
• CAS No: 126718-22-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 1103752
• PubChem ID: 14595512
• Update Time: 2025-06-08

8-chloro-1H,2H,3H,4H-pyrazino1,2-aindole Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1,2,3,4-tetrahydro-Pyrazino[1,2-a]indole
• 8-chloro-1H,2H,3H,4H-pyrazino1,2-aindole
• EN300-178721
• 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole
• CHEMBL443258
• Z1416177581
• 8-chloro-1,2,3,4-tetrahydropyrazino[1,2-a]indole
• BDBM50108304
• BFA71822
• AKOS022692454
• SCHEMBL5917499
• PD183291
• 126718-22-7

• Inchi： 1S/C11H11ClN2/c12-9-1-2-11-8(5-9)6-10-7-13-3-4-14(10)11/h1-2,5-6,13H,3-4,7H2
• InChI Key： QKGDOWUCRMVFPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C1CNCCN12

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 8-chloro-1H,2H,3H,4H-pyrazino1,2-aindole

Comprehensive Overview of 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole (CAS No. 126718-22-7): Properties, Applications, and Research Insights

The compound 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole (CAS No. 126718-22-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework. This pyrazinoindole derivative features a fused ring system combining pyrazine and indole moieties, with a chlorine substituent at the 8-position. Its molecular formula is C₁₁H₁₁ClN₂, and it exhibits a molecular weight of 206.67 g/mol. Researchers are particularly interested in its potential as a bioactive scaffold, given its similarity to other nitrogen-containing heterocycles known for their pharmacological properties.

In recent years, the demand for novel heterocyclic compounds like 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole has surged, driven by advancements in drug discovery and materials science. A common query among scientists is: "What are the synthetic routes for pyrazinoindole derivatives?" or "How does chlorination affect the reactivity of such fused-ring systems?" These questions highlight the compound's relevance in modern organic chemistry. Its chlorinated indole core offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry projects targeting CNS disorders or antimicrobial agents.

From a structural perspective, the 8-chloro substitution introduces electronic effects that influence the compound's solubility, stability, and binding affinity. Computational studies suggest that this derivative may exhibit improved lipophilicity compared to non-halogenated analogs, a critical factor in drug design. Laboratories focusing on small molecule libraries often include this compound due to its potential as a pharmacophore building block. Recent publications have explored its use in designing kinase inhibitors or GPCR modulators, aligning with the growing interest in targeted therapies.

Environmental and green chemistry considerations are also shaping research around CAS No. 126718-22-7. Scientists are investigating eco-friendly catalytic methods for its synthesis, responding to trends like "sustainable heterocycle synthesis" – a hot topic in academic and industrial forums. The compound's crystalline properties have additionally sparked interest in materials science, particularly for optoelectronic applications where nitrogen-rich aromatics show promise.

Analytical characterization of 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole typically involves techniques such as HPLC, NMR (notably ¹H and ¹³C), and mass spectrometry. Stability studies indicate that proper storage under inert atmosphere at low temperatures preserves its integrity – a frequent concern raised in "handling sensitive heterocycles" discussions. Patent literature reveals its inclusion in several drug candidate pipelines, though specific therapeutic indications remain proprietary in many cases.

Emerging applications in agrochemical research have also been documented, with some studies examining its derivatives as potential plant growth regulators. This diversification of use cases underscores why search terms like "pyrazinoindole applications beyond pharma" have gained traction. The compound's structure-activity relationships continue to be mapped through QSAR models, leveraging machine learning approaches that dominate contemporary chemical informatics.

For suppliers and manufacturers, CAS No. 126718-22-7 represents a specialty chemical with stringent quality requirements. Certificates of Analysis (CoA) must detail parameters like purity (often ≥98% for research use), residual solvents, and heavy metal content. These specifications address the prevalent query: "What quality benchmarks define research-grade pyrazinoindole compounds?" Regulatory compliance follows standard laboratory chemical guidelines, with proper hazard communication as per GHS standards.

In conclusion, 8-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole exemplifies how functionalized heterocycles bridge fundamental chemistry and applied sciences. Its ongoing investigation reflects broader trends in precision molecular design and scaffold diversification – key themes in answers to "what's next in heterocyclic chemistry?" As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound class will likely remain at the forefront of innovation in multiple technological domains.